Cas no 2225146-10-9 (3-ethyl-3-methylcyclobut-1-ene-1-carboxylic acid)

• Product Name: 3-ethyl-3-methylcyclobut-1-ene-1-carboxylic acid
• CAS No: 2225146-10-9
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 6084929
• PubChem ID: 137964036
• Update Time: 2025-10-23

3-ethyl-3-methylcyclobut-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-methylcyclobut-1-ene-1-carboxylic acid
• 1-Cyclobutene-1-carboxylic acid, 3-ethyl-3-methyl-
• 3-ethyl-3-methylcyclobutene-1-carboxylic acid
• EN300-1717601
• 2225146-10-9

• Inchi： 1S/C8H12O2/c1-3-8(2)4-6(5-8)7(9)10/h4H,3,5H2,1-2H3,(H,9,10)
• InChI Key： XMQJRJPCRIRXSF-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC(CC)(C)C=1

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• Boiling Point: 226.0±19.0 °C(Predicted)
• pka: 5.05±0.40(Predicted)

Additional information on 3-ethyl-3-methylcyclobut-1-ene-1-carboxylic acid

3-Ethyl-3-Methylcyclobut-1-ene-1-Carboxylic Acid: A Comprehensive Overview

3-Ethyl-3-methylcyclobut-1-ene-1-carboxylic acid, also known by its CAS number 2225146-10-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique cyclobutane ring structure, which contributes to its distinctive chemical properties and potential applications in various industries. The molecule consists of a cyclobutane ring substituted with an ethyl group, a methyl group, and a carboxylic acid functional group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of cyclobutane derivatives in drug discovery and materials synthesis. The strained ring structure of cyclobutane provides unique electronic and steric properties, which can be exploited to design molecules with specific biological activities or mechanical properties. For instance, researchers have demonstrated that cyclobutane-containing compounds can exhibit enhanced stability and reactivity compared to their non-strained counterparts, making them valuable in the development of novel pharmaceuticals and advanced materials.

The carboxylic acid group in 3-ethyl-3-methylcyclobut-1-ene-1-carboxylic acid adds another layer of functionality to the molecule. This group can participate in various chemical reactions, such as esterification, amidation, and polymerization, enabling the synthesis of a wide range of derivatives. These derivatives have potential applications in fields such as coatings, adhesives, and biodegradable polymers. Moreover, the presence of the carboxylic acid group allows for easy functionalization, making this compound a valuable intermediate in organic synthesis.

In terms of synthesis, 3-ethyl-3-methylcyclobut-1-ene-1-carboxylic acid can be prepared through various methods, including ring-closing metathesis and other olefin-based reactions. These methods leverage the reactivity of alkenes to construct the cyclobutane ring with high precision. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of these reactions, paving the way for large-scale production of this compound.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 178 g/mol, and it exists as a solid at room temperature with a melting point around 85°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic reactions that require precise control over solubility and reactivity.

From an environmental perspective, 3-ethyl-3-methylcyclobut-1-ene-1-carboxylic acid has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that the compound is not inherently toxic to aquatic life at concentrations typically encountered in industrial settings. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 3-Ethyl-3-Methylcyclobut-1-enecarboxylic Acid (CAS No: 2225146-10) is a versatile compound with promising applications across multiple industries. Its unique structure, functional groups, and reactivity make it an attractive target for researchers seeking to develop innovative materials and pharmaceuticals. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.